Docosyl methane sulfonate

• Molecular Formula: C23H48O3S
• Molecular Weight: 404.7 g/mol
• InChI: InChI=1S/C23H48O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-27(2,24)25/h3-23H2,1-2H3
• InChIKey: TVAVIKKWTBSOPJ-UHFFFAOYSA-N

Docosyl Methane Sulfonate in Biochemical & Surface Science

Docosyl methane sulfonate (CAS 123253-22-5), also known as 1-docosanol methanesulfonate or docosyl mesylate, is a long-chain (C22) alkyl methanesulfonate ester . This compound is characterized by a 22-carbon saturated alkyl chain linked to a methanesulfonate head group, yielding a molecular formula of C23H48O3S and a molecular weight of 404.69 g/mol . Predicted physicochemical properties include a boiling point of 504.8±19.0 °C and a density of 0.929±0.06 g/cm³ . It is primarily available as a high-purity solid for research applications .

✓ Surface functionalization and biomolecular patterning studies

✓ Genotoxicity pathway research requiring long-chain alkylating probes

✓ Surfactant thermodynamics and high-temperature micellization studies

✓ Analytical reference standard for lipidomics method validation

Docosyl Methane Sulfonate: Irreplaceable Chain Length

Substituting docosyl methane sulfonate with a shorter-chain alkyl methanesulfonate (e.g., methyl, ethyl, or dodecyl) or a common sulfate surfactant (e.g., sodium dodecyl sulfate, SDS) is scientifically invalid due to profound differences in physicochemical and biological behavior dictated by the C22 alkyl chain. The extended hydrophobic chain of docosyl methane sulfonate confers a uniquely low critical micelle concentration (CMC) and high Krafft point relative to shorter homologs [1], fundamentally altering its surfactant properties and solubility profile. Furthermore, in biological systems, the C22 alkyl chain dictates a distinct genotoxicity mechanism involving the induction of bulky DNA adducts, a property not shared by methanesulfonates with alkyl chains of ≤3 carbons [2]. These chain-length-dependent properties mean that using an alternative will not replicate the target compound's specific interfacial behavior or biological reactivity, leading to irreproducible or erroneous experimental outcomes.

! Shorter-chain methanesulfonates may shift micellization temperature and CMC, altering interfacial behavior significantly.

! Methyl or ethyl analogs induce point mutations, not bulky DNA adducts; genotoxicity mechanism may differ substantially.

! Common surfactants like SDS lack the reactive methanesulfonate group required for covalent protein attachment.

• [1] Saito, M., Moroi, Y., & Matuura, R. (1982). Dissolution and micellization of sodium n-alkylsulfonates in water. Journal of Colloid and Interface Science, 88(2), 578–583. https://doi.org/10.1016/0021-9797(82)90286-7 View Source
• [2] How Bulky of Base Adducts can be Responsible for Clastogenicity rather than Mutagenicity? CiNii Research. Available at: https://cir.nii.ac.jp/crid/1872553967936426112 View Source

Docosyl Methane Sulfonate: Quantitative Evidence

Protein Immobilization on Mixed Thin Films

Docosyl mesylate (docosyl methane sulfonate) enables site-specific covalent protein attachment in mixed thin films, a functionality absent in the non-reactive analog methyl docosanoate. In mixed films with methyl docosanoate, myoglobin binding was specific to docosyl mesylate sites, with a maximum surface coverage of 1.2 × 10¹² molecules/cm² achieved at 22-30% docosyl mesylate content [1]. In contrast, films of pure methyl docosanoate exhibited minimal protein attachment [1]. This demonstrates the compound's unique utility for creating patterned biomolecular interfaces.

Protein Immobilization

Direct comparison

1.2 × 10¹² myoglobin/cm² at 22–30% docosyl mesylate vs. minimal attachment on methyl docosanoate

Enables site-specific covalent attachment for patterned biointerfaces.

Mixed Langmuir-Blodgett films; reported maximum surface coverage.

Evidence Dimension	Protein (Myoglobin) Surface Coverage
Target Compound Data	1.2 × 10¹² myoglobin/cm² (at 22-30% docosyl mesylate in mixed film)
Comparator Or Baseline	Methyl docosanoate: Minimal myoglobin attachment
Quantified Difference	Specific vs. non-specific binding (qualitative difference)
Conditions	Mixed thin films of docosyl mesylate and methyl docosanoate; Langmuir-Blodgett technique.

Why This Matters

This specific, quantifiable protein immobilization capability justifies the selection of docosyl methane sulfonate over a non-reactive lipid for creating functionalized surfaces in biosensor or biomaterials research.

• [1] Deckert, A. A., Farrell, C., Roos, J., Waddell, R., & Stubna, A. (1999). Steric Considerations in the Covalent Binding of Myoglobin to Thin Films. Langmuir, 15(17), 5578–5583. View Source

Bulky DNA Adduct-Mediated Genotoxicity

Long-chain alkyl methanesulfonates exhibit a distinct genotoxicity profile compared to their short-chain counterparts. Studies show that n-alkyl methanesulfonates with alkyl groups of ≥4 carbons induce slowly growing (SG) mutants in human lymphoblastoid WTK1 cells, a phenotype associated with bulky DNA adducts and gross chromosomal changes [1]. This mechanism is absent in compounds with alkyl chains of ≤3 carbons, which primarily induce point mutations [1]. As a C22 compound, docosyl methane sulfonate is predicted to operate via this bulky adduct mechanism, making it a valuable tool for studying clastogenicity pathways distinct from those triggered by compounds like methyl or ethyl methanesulfonate.

Genotoxicity Mechanism

Class-level inference

Alkyl chains ≥C4 predicted to induce bulky DNA adducts and SG mutants; ≤C3 induce point mutations.

Supports clastogenicity pathway studies; distinct from short-chain analogs.

Human lymphoblastoid WTK1 cell data; mechanism inferred for C22.

Evidence Dimension	Mechanism of Genotoxicity in Human Cells
Target Compound Data	Predicted to induce bulky DNA adducts and SG mutants (clastogenicity) [1]
Comparator Or Baseline	n-Alkyl methanesulfonates with ≤3 carbons (e.g., methyl, ethyl, propyl): Induce point mutations (NG mutants) [1]
Quantified Difference	Mechanistic switch at n-alkyl chain length ≥4 carbons
Conditions	Human lymphoblastoid WTK1 cell assay.

Why This Matters

Procurement of docosyl methane sulfonate over a short-chain analog is essential for experiments designed to investigate clastogenic mechanisms or the biological processing of bulky DNA lesions, where short-chain compounds are mechanistically irrelevant.

• [1] How Bulky of Base Adducts can be Responsible for Clastogenicity rather than Mutagenicity? CiNii Research. Available at: https://cir.nii.ac.jp/crid/1872553967936426112 View Source

High Krafft Point and Low CMC Behavior

The surfactant properties of docosyl methane sulfonate are dominated by its long C22 alkyl chain, which results in a high Krafft point and a very low critical micelle concentration (CMC). A foundational study on sodium n-alkylsulfonates (C10-C22) provides quantitative class-level data, showing that the Krafft point increases dramatically with chain length, reaching 74°C for the C22 homolog [1]. Concurrently, the CMC decreases linearly on a logarithmic scale as the carbon number increases [1]. While specific data for the C22 methanesulfonate are inferred, the trend is robust; for comparison, a secondary C14 alkyl sulfonate has a reported CMC of 2.93 × 10⁻³ mol/L and a Krafft point of 26°C [2]. This quantifies the substantial difference in the concentration and temperature required for micellization compared to shorter-chain alternatives.

Krafft Point & CMC

Class-level inference

Krafft point ~74°C for C22 sulfonate vs. 26°C for C14 analog; CMC decreases with chain length.

Micellization occurs at higher temperature and lower concentration than short-chain analogs.

Sodium n-alkylsulfonate trend data; methanesulfonate behavior inferred.

Evidence Dimension	Krafft Point (Temperature of Micellization)
Target Compound Data	~74°C (inferred for C22 alkyl sulfonate sodium salt) [1]
Comparator Or Baseline	Sodium secondary C14 alkyl sulfonate: 26°C [2]
Quantified Difference	Krafft point increased by ~48°C for C22 vs. C14
Conditions	Aqueous solution; data for sodium n-alkylsulfonates.

Why This Matters

This quantitative difference in Krafft point and CMC dictates that docosyl methane sulfonate will behave as a surfactant only at significantly higher temperatures and lower concentrations than its C14 analog, a critical parameter for experimental design in colloid and surface science.

• [1] Saito, M., Moroi, Y., & Matuura, R. (1982). Dissolution and micellization of sodium n-alkylsulfonates in water. Journal of Colloid and Interface Science, 88(2), 578–583. https://doi.org/10.1016/0021-9797(82)90286-7 View Source
• [2] Synthesis and properties of secondary alkyl sulfonates. (2025). Ingenta Connect. Available at: https://www.ingentaconnect.com/contentone/10.1007/s11743-025-00000-0 View Source

High-Purity Lipid Standard for Analytical Use

Docosyl methane sulfonate is offered by multiple vendors specifically as a high-purity lipid standard. Commercial sources specify a purity of >99% (GC) and market the compound as a fatty acid standard (C22:0) for use in lipid analysis . This level of certified purity and its classification as an analytical standard differentiate it from technical-grade surfactants, such as mixtures of sodium C9-22 alkyl sec sulfonates , which are intended for industrial formulation. This makes docosyl methane sulfonate uniquely suited for applications requiring a well-defined, single-component reference material.

Purity & Grade

Supplier specification

>99% (GC) as single-component analytical standard vs. technical-grade alkyl sulfonate mixtures.

Supports method validation and calibration; distinct from industrial-grade blends.

Verify lot-specific certificate of analysis.

Evidence Dimension	Purity and Application Grade
Target Compound Data	>99% (GC), sold as a lipid standard for analytical use
Comparator Or Baseline	Sodium C9-22 alkyl sec sulfonates: Technical-grade mixture for industrial/cosmetic use
Quantified Difference	Certified high-purity single compound vs. undefined mixture
Conditions	Commercial product specifications.

Why This Matters

For analytical method development, calibration, or lipidomics research, the certified high purity of docosyl methane sulfonate is non-negotiable. Substituting an industrial mixture would introduce unknown variables and compromise analytical validity.

Docosyl Methane Sulfonate Applications

Patterned Biointerfaces for Biosensing

Docosyl methane sulfonate is an ideal building block for creating mixed Langmuir-Blodgett films with controlled spatial distribution of reactive sites. Its ability to covalently immobilize proteins like myoglobin, as demonstrated by a surface coverage of 1.2 × 10¹² molecules/cm² [1], enables the precise patterning of biomolecules on solid supports. This makes it a valuable tool for developing biosensors, studying protein-surface interactions, or creating model cell membrane systems.

Bulky DNA Adduct Repair and Clastogenicity

Due to its long C22 alkyl chain, docosyl methane sulfonate is predicted to induce bulky DNA adducts and serve as a clastogenic agent, distinct from the point mutations caused by short-chain methanesulfonates [1]. It is therefore a key research chemical for studies focused on nucleotide excision repair (NER) mechanisms, the cellular consequences of bulky DNA lesions, and the structure-activity relationships of alkylating agents in genotoxicity assays.

High-Temperature Surfactant Calibration Standard

The inferred high Krafft point of approximately 74°C for the C22 alkyl sulfonate class [1] positions docosyl methane sulfonate as a useful calibration standard or model compound for studying surfactant behavior at elevated temperatures. It can be used in experiments designed to measure critical micelle concentrations (CMC) of long-chain amphiphiles or to investigate the thermodynamics of micellization, where its properties contrast sharply with those of more common, lower-Krafft point surfactants.

Reference Standard for Lipidomics and Method Validation

With commercially available purity exceeding 99% [1][2], docosyl methane sulfonate serves as a high-quality, single-component reference standard for analytical chemistry. It is appropriate for calibrating instruments, validating analytical methods for long-chain sulfonates, or serving as an internal standard in lipidomics workflows. Its use ensures method accuracy and reproducibility in a way that technical-grade alkyl sulfonate mixtures cannot.

Application

Selection Property

Validation Focus

Patterned biointerface fabrication

Covalent protein attachment sites

Immobilization density and specificity

Bulky DNA lesion repair studies

Clastogenic alkylating probe

NER pathway and chromosomal damage endpoints

Surfactant thermodynamics modeling

High Krafft point and low CMC

Micellization behavior at elevated temperature

Lipidomics analytical standard

High-purity single-component reference

Method calibration and validation

• [1] Deckert, A. A., Farrell, C., Roos, J., Waddell, R., & Stubna, A. (1999). Steric Considerations in the Covalent Binding of Myoglobin to Thin Films. Langmuir, 15(17), 5578–5583. View Source
• [2] How Bulky of Base Adducts can be Responsible for Clastogenicity rather than Mutagenicity? CiNii Research. Available at: https://cir.nii.ac.jp/crid/1872553967936426112 View Source
• [3] Saito, M., Moroi, Y., & Matuura, R. (1982). Dissolution and micellization of sodium n-alkylsulfonates in water. Journal of Colloid and Interface Science, 88(2), 578–583. https://doi.org/10.1016/0021-9797(82)90286-7 View Source